Ethyl 2-(4-methyl-4-piperidyl)acetate;hydrochloride

• Molecular Formula: C10H20ClNO2
• Molecular Weight: 221.72 g/mol
• IUPAC Name: ethyl 2-(4-methylpiperidin-4-yl)acetate;hydrochloride
• InChI: InChI=1S/C10H19NO2.ClH/c1-3-13-9(12)8-10(2)4-6-11-7-5-10;/h11H,3-8H2,1-2H3;1H
• InChI Key: VUTPDHNHSZQZJO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1(CCNCC1)C.Cl

Description

Ethyl 2-(4-methyl-4-piperidyl)acetate;hydrochloride is a chemical compound that belongs to the class of piperidine derivatives. Piperidine is a six-membered heterocycle containing one nitrogen atom and five carbon atoms in the sp3-hybridized state . Piperidine-containing compounds are significant in the pharmaceutical industry due to their presence in various classes of pharmaceuticals and alkaloids .

Preparation Methods

The synthesis of Ethyl 2-(4-methyl-4-piperidyl)acetate;hydrochloride involves several steps. One common method includes the functionalization of unsaturated intermediates, which typically requires multiple steps .

Chemical Reactions Analysis

Ethyl 2-(4-methyl-4-piperidyl)acetate;hydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common reagents include oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reagents include reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Scientific Research Applications

Ethyl 2-(4-methyl-4-piperidyl)acetate;hydrochloride has various scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It is used in the study of biological systems and processes.

Medicine: It is used in the development of pharmaceuticals due to its pharmacological properties.

Industry: It is used in the production of various industrial chemicals.

Mechanism of Action

The mechanism of action of Ethyl 2-(4-methyl-4-piperidyl)acetate;hydrochloride involves its interaction with specific molecular targets and pathways in the body.

Comparison with Similar Compounds

Ethyl 2-(4-methyl-4-piperidyl)acetate;hydrochloride can be compared with other piperidine derivatives, such as:

Piperidine: A simple six-membered heterocycle with one nitrogen atom.

Piperidinone: A piperidine derivative with a ketone functional group.

Spiropiperidines: Piperidine derivatives with a spirocyclic structure. The uniqueness of this compound lies in its specific functional groups and pharmacological properties.